Cas no 2228735-20-2 (2-(3-amino-1,1-difluoropropyl)-6-bromophenol)

• Product Name: 2-(3-amino-1,1-difluoropropyl)-6-bromophenol
• CAS No: 2228735-20-2
• MF: C₉H₁₀BrF₂NO
• MW: 266.082608699799
• CID: 6318312
• PubChem ID: 164663682
• Update Time: 2025-08-02

2-(3-amino-1,1-difluoropropyl)-6-bromophenol Chemical and Physical Properties

Names and Identifiers

• 2-(3-amino-1,1-difluoropropyl)-6-bromophenol
• EN300-1963217
• 2228735-20-2

• Inchi： 1S/C9H10BrF2NO/c10-7-3-1-2-6(8(7)14)9(11,12)4-5-13/h1-3,14H,4-5,13H2
• InChI Key： TXNNIMWBLMJONO-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1O)C(CCN)(F)F

Computed Properties

• Exact Mass: 264.99138g/mol
• Monoisotopic Mass: 264.99138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(3-amino-1,1-difluoropropyl)-6-bromophenol

Comprehensive Overview of 2-(3-amino-1,1-difluoropropyl)-6-bromophenol (CAS No. 2228735-20-2)

2-(3-amino-1,1-difluoropropyl)-6-bromophenol (CAS No. 2228735-20-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a bromophenol core with an amino-difluoropropyl side chain, offering versatile reactivity for applications in drug discovery and material science. Researchers are particularly interested in its potential as a building block for fluorinated bioactive molecules, a trending topic in medicinal chemistry given fluorine's role in enhancing metabolic stability and bioavailability.

The compound's CAS number 2228735-20-2 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in supply chains. Its synthesis often involves multi-step protocols, including halogenation and amine protection-deprotection strategies, which align with current industry demands for sustainable and scalable methodologies. Discussions around green chemistry and atom economy frequently highlight such intermediates, as they reduce waste in complex syntheses—a key concern for environmentally conscious manufacturers.

In the context of AI-driven drug design, 2-(3-amino-1,1-difluoropropyl)-6-bromophenol exemplifies how computational modeling accelerates the identification of novel scaffolds. Searches for "fluorine in drug design 2024" or "bromophenol derivatives applications" reflect growing user interest in these areas. The compound's electron-withdrawing bromo and fluorine groups also make it relevant to OLED materials research, another hot topic linked to next-generation displays.

From an analytical perspective, advanced techniques like LC-MS and NMR spectroscopy are essential for characterizing this compound, addressing common search queries such as "how to analyze bromophenol derivatives." Its stability under various pH conditions is frequently studied, catering to inquiries about "amine-functionalized phenol stability." These aspects underscore its utility in high-throughput screening platforms, where reproducibility is paramount.

Market-wise, suppliers of CAS 2228735-20-2 emphasize compliance with REACH and GMP standards, responding to buyer concerns about quality assurance. The compound's niche status positions it as a high-value intermediate, with pricing strategies often explored under search terms like "cost of custom fluorinated phenols." Its role in peptide conjugation and bioconjugation chemistry further expands its commercial appeal, particularly in antibody-drug conjugate (ADC) development.

Future directions for 2-(3-amino-1,1-difluoropropyl)-6-bromophenol may involve catalysis innovations or continuous flow synthesis—topics dominating recent scientific forums. As the industry shifts toward precision synthesis, this compound's modular design offers a template for structure-activity relationship (SAR) studies, answering frequent questions like "how to modify phenol derivatives for better efficacy." Its intersection with bioisostere strategies ensures enduring relevance in both academic and industrial settings.